Cas no 27913-86-6 (4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde)

• Product Name: 4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde
• CAS No: 27913-86-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD04114397
• CID: 53238
• PubChem ID: 24882314
• Update Time: 2025-05-21

4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bis(2-hydroxyethyl)amino)benzaldehyde
• 4-(N N-BIS(2-HYDROXYETHYL)AMINO)BENZALDEHYDE
• 4-[bis(2-hydroxyethyl)amino]Benzaldehyde
• 4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde
• 4-[Bis-(2-hydroxyethyl)amino]benzaldehyde
• 4-<N,N-bis(2-hydroxyethyl)amino>benzaldehyde
• Benzaldehyde,p-[bis(2-hydroxyethyl)amino]- (6CI,8CI)
• 4-(N,N-Diethanolamino)benzaldehyde
• 4-[N,N-Di(2-hydroxyethyl)amino]benzaldehyde
• p-Bis(2-hydroxyethyl)aminobenzaldehyde
• 4-[Bis-(2-hydroxy-ethyl)-amino]-benzaldehyde
• J-016919
• 4-(di-(2-hydroxyethyl)amino)-benzaldehyde
• 27913-86-6
• A819237
• 4-[bis(2-hydroxyethyl)-amino]benzaldehyde
• DTXSID70510808
• 4-(N,N-bis(2-hydroxyethyl)amino)benzaldehyde
• 4-[bis(2-hydroxyethyl)amino]benzaldehyde;4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde
• AKOS015890397
• 4-(bis-(2-hydroxyethyl)amino)-benzaldehyde
• Methyl 2-acetylcaprylate
• YSDDPNWGLSGZRC-UHFFFAOYSA-N
• SY041246
• SCHEMBL347463
• AB18226
• BENZALDEHYDE, 4-[BIS(2-HYDROXYETHYL)AMINO]-
• BCP04517
• 4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde, 95%
• 4-di(2-hydroxyethyl)aminobenzaldehyde
• MFCD04114397
• CS-0157508
• AS-11465
• AMY18925
• FT-0638732
• DB-047298
• 4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde

• MDL： MFCD04114397
• Inchi： 1S/C11H15NO3/c13-7-5-12(6-8-14)11-3-1-10(9-15)2-4-11/h1-4,9,13-14H,5-8H2
• InChI Key： YSDDPNWGLSGZRC-UHFFFAOYSA-N
• SMILES： OCCN(C1C=CC(C=O)=CC=1)CCO

Computed Properties

• Exact Mass: 209.10500
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.252
• Melting Point: 55-62 °C (lit.)
• Boiling Point: 433.42 °C at 760 mmHg
• Flash Point: 433.42 °C at 760 mmHg
• Refractive Index: 1.633
• PSA: 60.77000
• LogP: 0.29010
• Solubility: Not available

4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-43
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36; R43
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde

Recent Advances in the Study of 4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde (CAS: 27913-86-6) in Chemical Biology and Pharmaceutical Research

4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde (CAS: 27913-86-6) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic aldehyde derivative, characterized by its bis(2-hydroxyethyl)amino substituent, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, material science, and as a building block for more complex chemical entities.

One of the key areas of research involving 4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde is its role in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of Schiff base ligands, which exhibit promising antimicrobial and anticancer activities. The study highlighted the compound's ability to form stable complexes with transition metals, enhancing the biological efficacy of the resulting molecules.

In addition to its pharmacological applications, 4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde has been investigated for its use in material science. A recent report in Advanced Materials detailed its incorporation into polymeric matrices to create stimuli-responsive materials. These materials exhibit unique properties such as pH-dependent fluorescence, making them suitable for applications in biosensing and drug delivery systems. The CAS number 27913-86-6 was specifically cited in the context of these innovative material designs.

Another notable advancement is the compound's role in organic synthesis. Researchers have developed efficient catalytic methods to functionalize 4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde, enabling the construction of diverse heterocyclic frameworks. A 2022 study in Organic Letters showcased a palladium-catalyzed cross-coupling reaction that leverages the aldehyde group of this compound to generate highly functionalized intermediates for drug development.

The safety and environmental impact of 4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde have also been subjects of recent scrutiny. Regulatory agencies have evaluated its toxicity profile, and studies indicate that it exhibits low acute toxicity but requires careful handling due to its potential to cause skin and eye irritation. These findings underscore the importance of adhering to safety protocols when working with this compound in laboratory settings.

Looking ahead, the versatility of 4-N,N-bis(2-Hydroxyethyl)aminobenzaldehyde (CAS: 27913-86-6) positions it as a valuable tool in interdisciplinary research. Future studies are expected to explore its applications in nanotechnology, where its functional groups could facilitate the development of targeted drug delivery systems. Additionally, ongoing efforts to optimize its synthetic routes aim to enhance yield and purity, further broadening its utility in both academic and industrial settings.